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Compound of Interest

Compound Name: Viniferol D

Cat. No.: B15592555

For Researchers, Scientists, and Drug Development Professionals

Commercial Availability of Viniferol D for Research

Viniferol D is a stilbenetrimer, a type of phenolic compound, isolated from the stem of Vitis
vinifera (grapevine). For research purposes, it can be sourced from specialized chemical
suppliers. Below is a summary of commercially available options. Researchers are advised to
request a certificate of analysis to ensure the purity and identity of the compound.
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. Catalog . Available
Supplier Purity . Notes
Number Quantities

Provided as a
powder.
Indicated for
research use

BOC Sciences NP4780 0.975 1mg only, with
potential
inhibitory activity
against hepatitis
C.[1]

Described as a

potent
CymitQuimica - Min. 95% - antioxidant. For

laboratory use

only.[2]

Note: Some suppliers may list "Viniferol" or "VINIFEROL®", which typically refers to Epsilon-
Viniferin, a different compound. It is crucial to verify the specific product is Viniferol D.[3][4][5]

[6]

Introduction to Viniferol D and Related Stilbenoids

Viniferol D is a resveratrol trimer found in plants like Vitis vinifera. While research on Viniferol
D is limited, the broader class of stilbenoids, including the well-studied monomer resveratrol
and its various oligomers (viniferins), are known for a wide range of biological activities. These
compounds are of significant interest for their potential therapeutic applications.

Current State of Research on Viniferol D

As of late 2025, detailed studies on the specific biological activities, signaling pathways, and
mechanisms of action for Viniferol D are not widely available in published scientific literature.
The primary research identified focuses on its isolation and structural elucidation.
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A key study, "(+)-Viniferol D, a New Stilbenetrimer from the Stem of Vitis vinifera “Kyohou”,"
describes the isolation of Viniferol D and its chemical structure. However, it does not provide
in-depth biological activity data. While related stilbenoids have shown cytotoxicity against
certain cancer cell lines, specific data for Viniferol D is lacking.

Due to the limited specific data on Viniferol D, the following sections on potential applications

and experimental protocols are based on the activities of closely related stilbenoids, such as ¢-
viniferin and a-viniferin. Researchers should note that these are different molecules, and their

biological effects may not be directly translatable to Viniferol D.

Potential Research Applications (Based on Related
Stilbenoids)

Based on the known activities of other viniferins, research on Viniferol D could explore the
following areas:

Anti-inflammatory Effects: Other viniferins have been shown to inhibit pro-inflammatory
cytokines like TNF-a and IL-6, and to suppress the NF-kB signaling pathway.

» Neuroprotection: There is evidence that related compounds may offer neuroprotective effects
in models of neurodegenerative diseases.

o Anticancer Activity: Various stilbenoids have demonstrated antiproliferative and pro-apoptotic
effects in different cancer cell lines.

o Antioxidant Properties: As a polyphenolic compound, Viniferol D is expected to possess
antioxidant and free-radical scavenging activities.

General Experimental Protocols for Stilbenoid
Research

The following are generalized protocols that can be adapted for investigating the biological
activities of Viniferol D.

Cell Culture and Treatment
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Cell Lines: Select appropriate cell lines based on the research question (e.g., RAW 264.7
macrophages for inflammation, SH-SY5Y neuroblastoma cells for neuroprotection, or various
cancer cell lines).

Culture Conditions: Maintain cells in the recommended medium supplemented with fetal
bovine serum (FBS) and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

Viniferol D Preparation: Prepare a stock solution of Viniferol D in dimethyl sulfoxide
(DMSO). Further dilute the stock solution in the cell culture medium to achieve the desired
final concentrations. Ensure the final DMSO concentration in the culture does not exceed a
non-toxic level (typically <0.1%).

In Vitro Anti-inflammatory Assay (LPS-induced
Macrophages)

Cell Seeding: Seed RAW 264.7 macrophages in 96-well plates at a density of 5 x 10"4
cells/well and allow them to adhere overnight.

Pre-treatment: Pre-treat the cells with various concentrations of Viniferol D for 1-2 hours.

Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) at a final concentration
of 1 pug/mL and incubate for 24 hours.

Nitric Oxide (NO) Measurement: Measure the production of nitric oxide in the culture
supernatant using the Griess reagent.

Cytokine Analysis: Quantify the levels of pro-inflammatory cytokines (e.g., TNF-a, IL-6) in the
supernatant using ELISA kits.

Cell Viability: Assess cell viability using an MTT or similar assay to rule out cytotoxicity-
mediated effects.

Western Blot Analysis for Signaling Pathways

Protein Extraction: After treatment with Viniferol D and/or a stimulant (e.g., LPS), wash the
cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase
inhibitors.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15592555?utm_src=pdf-body
https://www.benchchem.com/product/b15592555?utm_src=pdf-body
https://www.benchchem.com/product/b15592555?utm_src=pdf-body
https://www.benchchem.com/product/b15592555?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Protein Quantification: Determine the protein concentration of the lysates using a BCA
protein assay.

o SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel
and transfer them to a PVDF membrane.

» Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST and then
incubate with primary antibodies against proteins of interest (e.g., p-p65, p65, IkBa, p-ERK,
ERK) overnight at 4°C.

» Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-
conjugated secondary antibody. Visualize the protein bands using an enhanced
chemiluminescence (ECL) detection system.

Visualizations

General Workflow for Investigating Viniferol D
Bioactivity
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General Experimental Workflow for Viniferol D
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Caption: A generalized workflow for studying the biological effects of Viniferol D.

Hypothesized Anti-inflammatory Signaling Pathway

The following diagram illustrates a common anti-inflammatory signaling pathway that is often
investigated for stilbenoids. Note: This is a hypothetical pathway for Viniferol D and requires
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experimental validation.

Hypothesized Anti-inflammatory Action of Viniferol D

Caption: A potential mechanism of Viniferol D's anti-inflammatory action.

Phosphorylates

NF-kB
(p65/p50)

Translocates to

—
Nucleus

Activates Transcription

( )

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9

Tech Support


https://www.benchchem.com/product/b15592555?utm_src=pdf-body-img
https://www.benchchem.com/product/b15592555?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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